![molecular formula C24H24N2O3 B1404300 ethyl 3-(4-(benzyloxy)phenyl)-4-cyano-5-ethyl-1-methyl-1H-pyrrole-2-carboxylate CAS No. 851193-71-0](/img/structure/B1404300.png)
ethyl 3-(4-(benzyloxy)phenyl)-4-cyano-5-ethyl-1-methyl-1H-pyrrole-2-carboxylate
Overview
Description
Ethyl 3-(4-(benzyloxy)phenyl)-4-cyano-5-ethyl-1-methyl-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C24H24N2O3 and its molecular weight is 388.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
One significant application is in the synthesis of spiro heterocyclic compounds through three-component reactions. For instance, Dmitriev et al. (2014) describe a method for creating substituted spiro[pyrano[2,3-c]pyrazole-4,3′-pyrroles] via the reaction of ethyl 1-benzyl-4,5-dioxo-2-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylate with malononitrile and pyrazolone. This process highlights the compound's utility in generating spirocyclic structures, which are of interest in medicinal chemistry for their unique biological activities (Dmitriev, Silaichev, Melyukhin, & Maslivets, 2014).
Crystal and Molecular Structure Analysis
The compound also serves as a precursor for the synthesis of structures whose crystal and molecular arrangements have been determined through X-ray analysis. Dmitriev et al. (2015) synthesized ethyl 2-amino-3-cyano-1′-cyclohexyl-2′,5-dioxo-5′-phenyl-1′,2′-dihydro-5H-spiro[pyrano[3,2-c]chromene-4,3′-pyrrole]-4′-carboxylate, illustrating the compound's role in the development of molecules with potential therapeutic applications, as well as its use in structural chemistry (Dmitriev, Silaichev, & Maslivets, 2015).
Contributions to Medicinal Chemistry
Further applications include the synthesis of pyrrole derivatives that are relevant to medicinal chemistry. Dawadi and Lugtenburg (2011) explored reactions leading to ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate, demonstrating the compound's versatility in accessing a library of pyrrole systems. These systems are fundamental structures in many drugs and bioactive molecules, indicating the compound's importance in drug discovery and development (Dawadi & Lugtenburg, 2011).
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures have been used in suzuki–miyaura cross-coupling reactions . This suggests that the compound might interact with organoboron reagents or palladium catalysts in these reactions .
Mode of Action
The compound’s mode of action is likely to involve interactions with its targets that lead to changes at the molecular level. For instance, in a Suzuki–Miyaura cross-coupling reaction, the compound might undergo oxidative addition with a palladium catalyst, followed by transmetalation with an organoboron reagent .
Biochemical Pathways
The compound may be involved in the Suzuki–Miyaura cross-coupling pathway, which is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The downstream effects of this pathway could include the formation of new carbon–carbon bonds, contributing to the synthesis of complex organic molecules .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. In the context of a Suzuki–Miyaura cross-coupling reaction, the compound could facilitate the formation of new carbon–carbon bonds, leading to the synthesis of complex organic molecules .
Action Environment
Environmental factors such as temperature, pH, and the presence of other chemical species could influence the compound’s action, efficacy, and stability. For instance, the efficiency of Suzuki–Miyaura cross-coupling reactions can be influenced by the choice of solvent, the palladium catalyst used, and the specific organoboron reagent involved .
Properties
IUPAC Name |
ethyl 4-cyano-5-ethyl-1-methyl-3-(4-phenylmethoxyphenyl)pyrrole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O3/c1-4-21-20(15-25)22(23(26(21)3)24(27)28-5-2)18-11-13-19(14-12-18)29-16-17-9-7-6-8-10-17/h6-14H,4-5,16H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZFZDOVYTORVOU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=C(N1C)C(=O)OCC)C2=CC=C(C=C2)OCC3=CC=CC=C3)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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